
Aquatic Toxicity Profile of Akton
(Chlorfenvinphos): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Akton

Cat. No.: B1233760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aquatic toxicity of Akton, an

organophosphate insecticide. The active ingredient in Akton is O-(2-Chloro-1-(2,5-

dichlorophenyl)vinyl) O,O-diethyl phosphorothioate, commonly known as chlorfenvinphos (CAS

No. 1757-18-2). This document summarizes key quantitative toxicity data, details the

experimental methodologies employed in these studies, and presents a visual representation of

a standard aquatic toxicity testing workflow.

Quantitative Aquatic Ecotoxicity Data
The following tables present a summary of the acute and chronic toxicity of chlorfenvinphos to

various aquatic organisms. These values are critical for assessing the environmental risk posed

by this compound.
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Test
Organism

Taxonomi
c Group

Duration Endpoint Value Unit
Referenc
e

Daphnia

magna
Crustacean 21 days NOEC 0.1 µg/L [1]

Oncorhync

hus mykiss

(Rainbow

Trout)

Fish 96 hours LC50 19.5 µg/L [2]

Lepomis

macrochiru

s (Bluegill)

Fish 96 hours LC50 1.1 µg/L [2]

Simocepha

lus

serrulatus

Crustacean 48 hours EC50 4.1 µg/L [2]

Unspecifie

d
Insect - LC50 1.5 µg/L [2]

Unspecifie

d
Mollusc - LC50 3082 µg/L [2]

Table 1: Chronic and Acute Aquatic Toxicity of Chlorfenvinphos. NOEC (No Observed Effect

Concentration) represents the concentration at which no adverse effects are observed. LC50

(Lethal Concentration 50) is the concentration that is lethal to 50% of the test population. EC50

(Effective Concentration 50) is the concentration that causes a defined effect in 50% of the test

population (e.g., immobilization for invertebrates).

Experimental Protocols
The data presented in this guide are derived from standardized ecotoxicological studies. While

specific details may vary between individual experiments, the general methodologies adhere to

internationally recognized guidelines.

Acute Toxicity Testing in Fish (e.g., 96-hour LC50)
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This test is designed to determine the concentration of a substance that is lethal to 50% of a

population of fish over a 96-hour period.

Test Organism: Juvenile fish of a standard species, such as Rainbow Trout (Oncorhynchus

mykiss) or Bluegill (Lepomis macrochirus), are used. The fish are typically in their early life

stages and are acclimated to laboratory conditions before the test.

Exposure System: A static, semi-static, or flow-through system can be used. In a static test,

the test solution is not renewed during the exposure period. In a semi-static test, the solution

is renewed at regular intervals. A flow-through system ensures a constant concentration of

the test substance.

Test Conditions: Key water quality parameters such as temperature, pH, dissolved oxygen,

and water hardness are maintained within a narrow range appropriate for the test species.

Procedure: A range of concentrations of the test substance and a control (without the test

substance) are prepared. A specific number of fish are randomly assigned to each

concentration and the control. Observations of mortality and any sublethal effects are

recorded at regular intervals (e.g., 24, 48, 72, and 96 hours).

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods such as probit analysis.

Chronic Toxicity Testing in Invertebrates (e.g., 21-day
Daphnia magna Reproduction Test)
This test evaluates the long-term effects of a substance on the survival and reproduction of the

freshwater invertebrate Daphnia magna.

Test Organism: Young female Daphnia magna (<24 hours old) are used at the start of the

test.

Exposure System: A semi-static renewal system is typically employed, where the test

solutions are renewed every 24 or 48 hours to maintain the test concentrations and water

quality.
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Test Conditions: As with fish toxicity tests, water quality parameters are strictly controlled.

The daphnids are fed a controlled diet of algae throughout the test.

Procedure: Daphnids are individually exposed to a range of concentrations of the test

substance and a control. The survival of the parent daphnids and the number of offspring

produced are recorded daily. The test continues for 21 days.

Data Analysis: The primary endpoint is the No Observed Effect Concentration (NOEC) for

reproduction, which is the highest tested concentration that does not cause a statistically

significant reduction in the number of offspring compared to the control. The Lowest

Observed Effect Concentration (LOEC) is also determined.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for conducting an acute aquatic

toxicity test, from preparation to data analysis.
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Caption: Generalized workflow for an acute aquatic toxicity test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1233760?utm_src=pdf-custom-synthesis
https://circabc.europa.eu/sd/d/4ea9ebe0-d2b5-431d-8503-1cccd6cbe5f8/08_Chlorfenvinphos_EQSdatasheet_150105.pdf
https://www.rivm.nl/bibliotheek/rapporten/601714004.pdf
https://www.benchchem.com/product/b1233760#aquatic-toxicity-of-akton
https://www.benchchem.com/product/b1233760#aquatic-toxicity-of-akton
https://www.benchchem.com/product/b1233760#aquatic-toxicity-of-akton
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

